Cas no 106538-46-9 (Heptanoic acid, 2,4,4,6,6-pentamethyl-3-oxo-)

• Product Name: Heptanoic acid, 2,4,4,6,6-pentamethyl-3-oxo-
• CAS No: 106538-46-9
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 1182797
• Update Time: 2024-08-05

Heptanoic acid, 2,4,4,6,6-pentamethyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2,4,4,6,6-pentamethyl-3-oxo-

• Inchi： 1S/C12H22O3/c1-8(10(14)15)9(13)12(5,6)7-11(2,3)4/h8H,7H2,1-6H3,(H,14,15)
• InChI Key： GNBSINHILRZMLY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)C(=O)C(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 214.15696

Experimental Properties

• Density: 0.979±0.06 g/cm3(Predicted)
• Boiling Point: 308.6±25.0 °C(Predicted)
• PSA: 54.37
• pka: 3.61±0.34(Predicted)